Cas no 574731-02-5 (N-1-(4-fluorophenyl)ethyl-N-methylamine)

N-1-(4-fluorophenyl)ethyl-N-methylamine structure
574731-02-5 structure
Product Name:N-1-(4-fluorophenyl)ethyl-N-methylamine
CAS No:574731-02-5
MF:C9H12FN
MW:153.196685791016
MDL:MFCD03834513
CID:1022870
PubChem ID:5210548
Update Time:2025-04-20

N-1-(4-fluorophenyl)ethyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorophenyl)-N-methylethanamine
    • Benzenemethanamine, 4-fluoro-N,alpha-dimethyl- (9CI)
    • N-[1-(4-Fluorophenyl)ethyl]-N-methylamine hydrochloride
    • benzenemethanamine, 4-fluoro-N,alpha-dimethyl-
    • N-[1-(4-fluorophenyl)ethyl]-N-methylamine
    • AKOS000264200
    • EN300-34690
    • AB00982567-01
    • 574731-02-5
    • SB76447
    • F75268
    • NCGC00374067-01
    • MFCD03834513
    • SCHEMBL765383
    • alpha,N-Dimethyl-4-fluorobenzylamine
    • STK502879
    • SB75883
    • (1R)-1-(4-Fluorophenyl)-N-methyl-ethanamine
    • (S)-1-(4-fluorophenyl)-N-methylethan-1-amine
    • (1S)-1-(4-Fluorophenyl)-N-methylethylamine
    • CS-0246915
    • (alphaR)-4-Fluoro-N,alpha-Dimethyl-Benzenemethanamine
    • DTXSID30410198
    • AKOS016342096
    • SB47110
    • N-[1-(4-fluorophenyl)ethyl]methylamine
    • N-[1-(4-Fluorophenyl)ethyl]-n-methylamine, HCl
    • 1-(4-Fluorophenyl)-N-methylethylamine
    • [1-(4-fluorophenyl)ethyl](methyl)amine
    • ALBB-004046
    • N-1-(4-fluorophenyl)ethyl-N-methylamine
    • MDL: MFCD03834513
    • Inchi: 1S/C9H12FN/c1-7(11-2)8-3-5-9(10)6-4-8/h3-7,11H,1-2H3
    • InChI Key: YORRIBKELCOOIJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C)NC

Computed Properties

  • Exact Mass: 153.09546
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.004
  • Boiling Point: 181.3°C at 760 mmHg
  • Flash Point: 63.4°C
  • Refractive Index: 1.489
  • PSA: 12.03

N-1-(4-fluorophenyl)ethyl-N-methylamine Security Information

N-1-(4-fluorophenyl)ethyl-N-methylamine Pricemore >>

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